Cas no 1361832-66-7 (2,5-Dichloro-4'-fluoro-2'-nitro-biphenyl)

• Product Name: 2,5-Dichloro-4'-fluoro-2'-nitro-biphenyl
• CAS No: 1361832-66-7
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4993995
• Update Time: 2025-10-29

2,5-Dichloro-4'-fluoro-2'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4'-fluoro-2'-nitro-biphenyl

• Inchi： 1S/C12H6Cl2FNO2/c13-7-1-4-11(14)10(5-7)9-3-2-8(15)6-12(9)16(17)18/h1-6H
• InChI Key： PYDVCANJMLLHRE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=CC=1[N+](=O)[O-])F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 5
• Topological Polar Surface Area: 45.8

Additional information on 2,5-Dichloro-4'-fluoro-2'-nitro-biphenyl

2,5-Dichloro-4'-fluoro-2'-nitro-biphenyl: A Comprehensive Overview

2,5-Dichloro-4'-fluoro-2'-nitro-biphenyl (CAS No. 1361832-66-7) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of biphenyl derivatives, which are widely studied for their potential in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of two benzene rings connected by a single bond, with substituents at specific positions that confer distinct chemical and physical properties.

The biphenyl core of this compound is a fundamental structural motif in organic chemistry, known for its stability and ability to undergo various substitution reactions. The presence of chlorine, fluorine, and nitro groups as substituents introduces electronic effects that influence the compound's reactivity and functionality. These substituents are strategically positioned at the 2, 5, 4', and 2' positions of the biphenyl system, creating a highly symmetrical yet reactive structure.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The chlorine and fluorine atoms in 2,5-Dichloro-4'-fluoro-2'-nitro-biphenyl contribute to its lipophilicity, which is a critical property for drug candidates aiming to cross biological membranes. Additionally, the nitro group enhances the compound's ability to participate in redox reactions, making it a valuable intermediate in organic synthesis.

From a synthetic perspective, 2,5-Dichloro-4'-fluoro-2'-nitro-biphenyl can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the electronic properties of the substituents to achieve high yields and selectivity. For instance, the introduction of the nitro group can be achieved via nitration reactions under controlled conditions, ensuring precise placement on the aromatic ring.

In terms of applications, this compound has shown promise in materials science as a precursor for advanced polymers and optoelectronic materials. Its ability to form stable π-conjugated systems makes it an attractive candidate for applications in organic light-emitting diodes (OLEDs) and solar cells. Researchers have also explored its potential as a building block for supramolecular assemblies, where its symmetry and functional groups facilitate self-assembly into ordered structures.

The environmental impact of 2,5-Dichloro-4'-fluoro-2'-nitro-biphenyl is another area of active research. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further investigations are needed to fully understand its environmental fate.

In conclusion, 2,5-Dichloro-4'-fluoro-2'-nitro-biphenyl (CAS No. 1361832-66-7) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, functional groups, and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.